Cas no 11114-20-8 (κ-Carrageenan)

κ- Carrageenan is a natural polymer mainly found in red seaweed κ- Conclusion: carrageenan is an effective active molecular carrier, which can deliver curcumin and induce apoptosis in cancer cells κ- Carrageenan is a potential inflammatory factor that can amplify the existing intestinal inflammation

κ-Carrageenan structure

Product Name:κ-Carrageenan

CAS No:11114-20-8

Molecular Formula:C₂₄H₃₆O₂₅S₂

Molecular Weight:788.6576

CID:48713

κ-Carrageenan Properties

Names and Identifiers

- Carrageenan
- IRISH MOSS
- K-CARRAGEENAN
- Carrageenan NF
- kappa-carrageen
- KAPPA-CARRAGEENAN
- kappa-carrageenin
- Carrageenan CSK 2
- LAMBDA-CARRAGEENAN
- GELATIN, VEGETABLE
- κ-carrageenan
- 4-O-sulfonato-beta-D-galactopyranosyl-(1->4)-3,6-anhydro-alpha-D-galactopyranosyl-(1->3)-4-O-sulfonato-beta-D-galactopyranosyl-(1->4)-3,6-anhydro-alpha-D-galactopyranose
- CARRAGEENAN IOTA TYPE
- CARRAGEENAN TYPE II
- carrageenan type iii
- CARRAGEENAN TYPE V
- IOTA-CARRAGEENAN (TYPE II)
- MOSS IRISH
- ι-Carrageenan
- Carrageenan CS 562
- beta-Carrageenan 4'-(hydrogen sulfate)
- kappa-carrageenans
- (1->4)-3,6-anhydro-alpha-D-galactopyranosyl-(1->3)-4-O-sulfonato-beta-D-galactopyranan
- Sodium polyacrylate
- +Expand
- InChIKey： ZNOZWUKQPJXOIG-XSBHQQIPSA-L
- Inchi： 1S/C24H38O25S2/c25-1-5-14(48-50(33,34)35)9(27)10(28)22(42-5)45-16-8-4-40-19(16)12(30)23(44-8)47-20-13(31)24(43-6(2-26)17(20)49-51(36,37)38)46-15-7-3-39-18(15)11(29)21(32)41-7/h5-32H,1-4H2,(H,33,34,35)(H,36,37,38)/p-2/t5-,6-,7-,8-,9-,10-,11-,12-,13-,14+,15+,16+,17+,18-,19-,20-,21+,22+,23-,24+/m1/s1
- SMILES： S(=O)(=O)([O-])O[C@@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@]([H])([C@@]([H])([C@@]1([H])O[C@]1([H])[C@@]([H])([C@]2([H])[C@]([H])([C@@]([H])(C([H])([H])O2)O1)O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C([H])([H])O[H])O1)OS(=O)(=O)[O-])O[H])O[H])O[H])O[H])O[C@@]1([H])[C@@]2([H])C([H])([H])O[C@]1([H])[C@]([H])([C@@]([H])(O[H])O2)O[H]

Computed Properties

Exact Mass: 788.09900
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 25
Rotatable Bond Count: 10
Monoisotopic Mass: 788.099
Heavy Atom Count: 51
Complexity: 1380
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -8.5
Surface Charge: -2
Topological Polar Surface Area: 395

Experimental Properties

LogP: -6.52700
PSA: 394.53000
Merck: 1864
Solubility: H2O: 5 mg/mL hot, soluble
Color/Form: White or light yellow powder, odorless, tasteless, sticky and smooth taste, some products have a slightly seaweed flavor.
Solubility: Carrageenan is insoluble in organic solvents such as methanol, ethanol, propanol, isopropanol and acetone
Density: 1.0000

κ-Carrageenan Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00HCKM-1g	k-Carrageenan	11114-20-8		1g	$31.00
A2B Chem LLC	AI08646-1g	k-Carrageenan	11114-20-8		1g	$17.00	2024-04-20
Aaron	AR00HCSY-25g	k-Carrageenan	11114-20-8	99%	25g	$13.00
abcr	AB249809-25g	kappa-Carrageenan; .	11114-20-8		25g	€59.90
FUJIFILM	033-09292-25g	κ-Carrageenan	11114-20-8		25g	JPY 3630	2023-09-15
MedChemExpress	HY-138962-500mg	κ-Carrageenan	11114-20-8		500mg	￥500	2023-09-01
TRC	C184395-250mg	κ-\u200bCarrageenan	11114-20-8		250mg	$ 50.00	2022-06-06
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H60117-5g	kappa-Carrageenan	11114-20-8		5g	￥1859.00	2023-02-18
BAI LING WEI Technology Co., Ltd.	170273-25G	κ-Carrageenan, viscosity: ≥5 mpa.s	11114-20-8		25G	￥ 342	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C838811-500g	κ-Carrageenan	11114-20-8		500g	￥998.00	2022-09-29

κ-Carrageenan Suppliers

Nantong Reform Petro-chemical Co.,Ltd

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SHANG HAI PU KE Biotechnology Co., Ltd.

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Qingdao BZ Oligo Biotech Co.,Ltd.

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SHANG HAI HONG ZUO KE MAO Co., Ltd.

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Qingdao Qingshan Biotechnology Co., Ltd

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κ-Carrageenan Related Literature

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Yoshiharu Iwabuchi,Mariko Furukawa,Tomoyuki Esumi,Susumi Hatakeyama Chem. Commun., 2001, 2030-2031
2. Emerging investigator series: correlating phase composition and geometric structure to the colloidal stability of 2D MoS2 nanomaterials†

Bei Liu,Zixin Han,Qi Han,Yufei Shu,Mengxia Wang,Li Wang,Zhongying Wang,Joel A. Pedersen Environ. Sci.: Nano, 2022,9, 1605-1616
3. Olefin metathesis in air using latent ruthenium catalysts: imidazole substituted amphiphilic hydrogenated ROMP polymers providing nano-sized reaction spaces in water†

Bengi Özgün Öztürk,Burcu Durmuş,Solmaz Karabulut Şehitoğlu Catal. Sci. Technol., 2018,8, 5807-5815
4. Dynamical calculations of O(3P) + OH(2Π) reaction on the CHIPR potential energy surface using the fully coupled time-dependent wave-packet approach in hyperspherical coordinates†

Sandip Ghosh,Rahul Sharma,Satrajit Adhikari Phys. Chem. Chem. Phys., 2021,23, 21784-21796
5. Enrichment and fractionation of proteinsvia microscale pore limit electrophoresis

Greg J. Sommer,Anup K. Singh,Anson V. Hatch Lab Chip, 2009,9, 2729-2737
6. Graphdiyne as a metal-free catalyst for low-temperature CO oxidation†

Ping Wu,Pan Du,Hui Zhang,Chenxin Cai Phys. Chem. Chem. Phys., 2014,16, 5640-5648
7. Al12Co4: a pioneering heterometallic aluminum oxo cluster with surface-exposed Co sites for the oxygen evolution reaction†

Er-Meng Han,Ru-Xin Meng,Yi-Qi Tian,Jun Yan,Kai-Yu Liu,Chao Liu Chem. Commun., 2023,59, 11097-11100
8. Understanding Fermi resonances in the complex vibrational spectra of the methyl groups in methylamines†

Qian-Rui Huang,Tomoya Endo,Saurabh Mishra,Bingbing Zhang,Li-Wei Chen,Asuka Fujii,Ling Jiang,G. Naresh Patwari,Yoshiyuki Matsuda,Jer-Lai Kuo Phys. Chem. Chem. Phys., 2021,23, 3739-3747
9. Contents list

CrystEngComm, 2019,21, 5687-5692
10. Book Review

Nat. Prod. Rep., 1998,15, 111-111

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Amadis Chemical Company Limited

(CAS:11114-20-8)κ-Carrageenan

Purity:99%

Quantity:500g

Price($):249.0